2,4-Difluorobenzaldehyde oxime
Overview
Description
Synthesis Analysis
Oximes are formed in the reaction of oxime (ketones or aldehydes derivatives) with alkyl or aryl halogen . The formation of an oxime ether moiety is one way to combine different structural elements into one molecule . This gives the possibility of composing compounds that exhibit various biological activity .Molecular Structure Analysis
The molecular formula of 2,4-Difluorobenzaldehyde oxime is C7H5F2NO . Its average mass is 157.117 Da and its monoisotopic mass is 157.033920 Da .Chemical Reactions Analysis
The characteristic ether moiety of the oxime is a structural element in the molecules of known drugs . An example is oxiconazole, an antifungal drug in the form of a salt (nitrate (V)) . It is an acetophenone-oxime derivative of the basic imidazole structural unit (substituted heterocyclic ring with a nitrogen in the 3-position) .Physical And Chemical Properties Analysis
2,4-Difluorobenzaldehyde oxime is a white solid. The molecular formula of 2,4-Difluorobenzaldehyde oxime is C7H5F2NO . Its average mass is 157.117 Da and its monoisotopic mass is 157.033920 Da .Scientific Research Applications
1. Biological Activity of Oxime Ethers
- Summary of Application : Oxime ethers are a class of compounds containing the >C=N-O-R moiety. They exhibit various biological activities, including bactericidal, fungicidal, antidepressant, anticancer, and herbicidal activities .
- Methods of Application : Oxime ethers are formed in the reaction of oxime (ketones or aldehydes derivatives) with alkyl or aryl halogen .
- Results or Outcomes : The presence of the >C=N-O-R moiety in oxime ethers affects their biological activity. Some substances containing this moiety are currently used as drugs, such as fluvoxamine, mayzent, ridogrel, oxiconazole .
2. Heterocycle Formation
- Summary of Application : Oxime esters, including “2,4-Difluorobenzaldehyde oxime”, are used as building blocks, internal oxidizing agents, and directing groups in the synthesis of –, S-, and O-containing heterocycle scaffolds .
- Methods of Application : Oxime esters can be easily prepared from a simple reaction of easily available oximes with an acyl halide or anhydride . They act as efficient directing groups for the C–H activation reaction in aromatic or vinylic systems to construct new C–N bonds .
- Results or Outcomes : Oxime esters have shown high reaction activities in the N–O bond cleavage involved in organic transformation because of their weaker N–O σ bond .
3. Antimicrobial Activity
- Summary of Application : Oxime ethers have been found to exhibit antimicrobial activity. They can act against various bacteria and fungi .
- Methods of Application : The antimicrobial activity of oxime ethers is usually tested using disk diffusion method or broth dilution method .
- Results or Outcomes : Oxime ethers have shown significant antimicrobial activity against various strains of bacteria and fungi .
4. Antidepressant Activity
- Summary of Application : Some oxime ethers have been found to exhibit antidepressant activity .
- Methods of Application : The antidepressant activity of oxime ethers is usually tested using animal models, such as the forced swim test or the tail suspension test .
- Results or Outcomes : Certain oxime ethers have shown significant antidepressant activity in these tests .
5. Anticancer Activity
- Summary of Application : Oxime ethers have been found to exhibit anticancer activity. They can act against various types of cancer cells .
- Methods of Application : The anticancer activity of oxime ethers is usually tested using cell proliferation assays or apoptosis assays .
- Results or Outcomes : Oxime ethers have shown significant anticancer activity against various types of cancer cells .
6. Herbicidal Activity
- Summary of Application : Oxime ethers have been found to exhibit herbicidal activity. They can act against various types of weeds .
- Methods of Application : The herbicidal activity of oxime ethers is usually tested using plant growth assays .
- Results or Outcomes : Oxime ethers have shown significant herbicidal activity against various types of weeds .
7. Anticonvulsant Activity
- Summary of Application : Some oxime ethers have been found to exhibit anticonvulsant activity .
- Methods of Application : The anticonvulsant activity of oxime ethers is usually tested using animal models, such as the pentylenetetrazol (PTZ) seizure threshold test .
- Results or Outcomes : Certain oxime ethers, such as the stereoisomers of (Z)-7-chlorochromanone-O-(2,4-dichlorobenzyl) oximes, have shown significant anticonvulsant activity in these tests .
8. Synthesis of Heterocyclic Compounds
- Summary of Application : Oxime esters, including “2,4-Difluorobenzaldehyde oxime”, are used as building blocks in the synthesis of various heterocyclic compounds .
- Methods of Application : Oxime esters can be easily prepared from a simple reaction of easily available oximes with an acyl halide or anhydride . They act as efficient directing groups for the C–H activation reaction in aromatic or vinylic systems to construct new C–N bonds .
- Results or Outcomes : Oxime esters have shown high reaction activities in the N–O bond cleavage involved in organic transformation because of their weaker N–O σ bond .
Safety And Hazards
Future Directions
properties
IUPAC Name |
(NE)-N-[(2,4-difluorophenyl)methylidene]hydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO/c8-6-2-1-5(4-10-11)7(9)3-6/h1-4,11H/b10-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVCQIVUYSQKNAZ-ONNFQVAWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C=NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1F)F)/C=N/O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluorobenzaldehyde oxime |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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